7-methoxy-N-(2-(4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl)ethyl)benzofuran-2-carboxamide

• IUPAC Name: 7-methoxy-N-[2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H20F3N3O3/c1-29-15-8-4-5-12-11-16(30-18(12)15)20(28)25-10-9-17-26-14-7-3-2-6-13(14)19(27-17)21(22,23)24/h4-5,8,11H,2-3,6-7,9-10H2,1H3,(H,25,28)
• InChI Key: JHDBQCHVMRZIGK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NCCC3=NC4=C(CCCC4)C(=N3)C(F)(F)F
• Molecular Formula: C21H20F3N3O3
• Molecular Weight: 419.4 g/mol

Description

The compound “7-methoxy-N-(2-(4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl)ethyl)benzofuran-2-carboxamide” is a benzofuran derivative. Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Synthesis Analysis

Benzofuran compounds can be synthesized using various methods. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Another method involves constructing a benzofuran ring through proton quantum tunneling, which has fewer side reactions and high yield.

Molecular Structure Analysis

The molecular structure of this compound includes a benzofuran ring, which is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials. The compound also contains a trifluoromethyl group and a tetrahydroquinazolin group.

Scientific Research Applications

Anti-Tumor Activity

Benzofuran compounds, which include the compound , have been shown to have strong anti-tumor activities. .

Antibacterial Activity

. This makes them potential candidates for the development of new antibiotics.

Anti-Oxidative Activity

. This could make them useful in the treatment of diseases caused by oxidative stress.

Anti-Viral Activity

. .

Antitubercular Activity

A new series of benzofuran derivatives, including the compound , have been synthesized and tested for their in-vitro antitubercular (anti-TB) activity against Mycobacterium tuberculosis H37Rv strains. .

Kinase Inhibitor Activity

. This could make them potential candidates for the development of new kinase inhibitors, which are important in the treatment of various diseases, including cancer.

Future Directions

Benzofuran compounds have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications in many aspects. They are considered potential natural drug lead compounds. Future research may focus on discovering novel benzofuran compounds and developing more efficient methods for their synthesis.